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Compound of Interest

Compound Name: Diironnonacarbonyl

Cat. No.: B12055905 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of diiron nonacarbonyl

(Fe₂(CO)₉) as a versatile precursor for the synthesis of heterobimetallic complexes. The

protocols outlined below are based on established literature and offer detailed methodologies

for the preparation of various iron-containing bimetallic systems.

Introduction
Diiron nonacarbonyl is a highly reactive source of zerovalent iron, making it an invaluable

reagent in organometallic synthesis.[1] Its utility stems from its ability to readily provide

Fe(CO)₄ or Fe(CO)₃ fragments upon thermal or photochemical activation. In the synthesis of

heterobimetallic complexes, Fe₂(CO)₉ serves as a robust starting material for the construction

of clusters containing iron alongside other transition metals. These heterobimetallic structures

are of significant interest due to their potential applications in catalysis, materials science, and

as models for biological systems.

General Considerations for Handling Diiron
Nonacarbonyl
Diiron nonacarbonyl is an air-sensitive and pyrophoric solid that should be handled under an

inert atmosphere (e.g., nitrogen or argon) using standard Schlenk line or glovebox techniques.
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It is sparingly soluble in most organic solvents, and reactions are often carried out in slurries,

typically in tetrahydrofuran (THF), where it is believed to dissociate into reactive iron carbonyl

species.[1]

Synthesis of Fe-Pd and Fe-Pt Heterobimetallic
Complexes
The reaction of diiron nonacarbonyl with low-valent palladium and platinum complexes

provides access to a range of Fe-Pd and Fe-Pt clusters. These complexes are of interest for

their potential catalytic activities.

Table 1: Synthesis of Fe-Pd and Fe-Pt Heterobimetallic
Complexes

Product
Second
Metal
Precursor

Solvent
Reaction
Condition
s

Yield (%)

Key
Spectros
copic
Data (IR
ν(CO)
cm⁻¹)

Referenc
e

Fe₂(CO)₉[P

d(PBuᵗ₃)]₂
Pd(PBuᵗ₃)₂ Hexane

Room

Temperatur

e, 1 h

65

2028,

1979,

1950,

1933, 1801

[2]

Fe₂(CO)₉[P

t(PBuᵗ₃)]₂
Pt(PBuᵗ₃)₂ Hexane

Room

Temperatur

e, 1 h

72

2021,

1969,

1941,

1922, 1792

[2]

[PdCl(dppf)

{C₄(COOM

e)₄Br}]

[PdCl(TMQ

)

{C₄(COOM

e)₄Br}] +

dppf

CH₂Cl₂

Room

Temperatur

e, 40 min

85
Not

Reported
[3]

dppf = 1,1'-bis(diphenylphosphino)ferrocene; TMQ = 8-mercaptoquinolinate
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Experimental Protocol: Synthesis of
Fe₂(CO)₉[Pd(PBuᵗ₃)]₂
Materials:

Diiron nonacarbonyl (Fe₂(CO)₉)

Bis(tri-tert-butylphosphine)palladium(0) (Pd(PBuᵗ₃)₂)

Anhydrous hexane

Schlenk flask and other standard inert atmosphere glassware

Procedure:

In a Schlenk flask under an argon atmosphere, add diiron nonacarbonyl (1.0 eq).

Add anhydrous hexane to create a slurry.

To this slurry, add a solution of bis(tri-tert-butylphosphine)palladium(0) (1.0 eq) in anhydrous

hexane dropwise at room temperature with vigorous stirring.

Continue stirring the reaction mixture at room temperature for 1 hour.

The product precipitates from the solution. Isolate the solid by filtration under inert

atmosphere.

Wash the solid with cold hexane and dry under vacuum.

The synthesis of the analogous platinum complex, Fe₂(CO)₉[Pt(PBuᵗ₃)]₂, follows the same

procedure using Pt(PBuᵗ₃)₂ as the platinum precursor.[2]

Synthetic Workflow for Fe-Pd/Pt Complexes
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Fe₂(CO)₉

Stirring at RT, 1hM(PBuᵗ₃)₂
(M = Pd or Pt)

Hexane

Fe₂(CO)₉[M(PBuᵗ₃)]₂
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Synthetic route to Fe-Pd and Fe-Pt complexes.

Synthesis of Fe-Au Heterobimetallic Complexes
The reaction of iron carbonyl anions, which can be generated from diiron nonacarbonyl, with

gold(I) complexes leads to the formation of a variety of Fe-Au heterobimetallic clusters. These

clusters are of fundamental interest for understanding metal-metal bonding and have potential

applications in catalysis and materials science.

Table 2: Synthesis of Fe-Au Heterobimetallic Complexes

Product
Iron
Precurs
or

Gold
Precurs
or

Solvent

Reactio
n
Conditi
ons

Yield
(%)

Key
Spectro
scopic
Data (IR
ν(CO)
cm⁻¹)

Referen
ce

[Fe₂(CO)

₈(AuNHC

)]⁻

Na₂[Fe(C

O)₄]

Au(NHC)

Cl
THF

Not

specified

Not

specified

1995,

1940,

1895,

1845

[2]

[Fe₆C(µ₃-

AuPPh₃)

(CO)₁₆]⁻

[Fe₆C(C

O)₁₆]²⁻

ClAuPPh

₃
THF

Not

specified
Good

Not

specified
[4]
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NHC = N-Heterocyclic Carbene (e.g., IMes, IPr)

Experimental Protocol: General Synthesis of
[Fe₂(CO)₈(AuNHC)]⁻
Note: This protocol involves the preparation of Collman's reagent (Na₂[Fe(CO)₄]) from an iron

carbonyl precursor, which can be ultimately derived from Fe₂(CO)₉.

Materials:

Sodium amalgam (Na/Hg)

Iron pentacarbonyl (Fe(CO)₅) or a suitable precursor

Anhydrous THF

Gold(I)-NHC chloride complex (Au(NHC)Cl)

Schlenk line and inert atmosphere glassware

Procedure for the preparation of Na₂[Fe(CO)₄]:

In a Schlenk flask under nitrogen, react sodium amalgam with iron pentacarbonyl in THF.

Stir the mixture until the reaction is complete, resulting in a solution of Na₂[Fe(CO)₄].

Procedure for the synthesis of the Fe-Au complex:

To the freshly prepared solution of Na₂[Fe(CO)₄] in THF, add a solution of the gold(I)-NHC

chloride complex in THF at room temperature.

Stir the reaction mixture for a specified time (optimization may be required).

The product is typically isolated by precipitation and filtration, followed by washing and drying

under vacuum.

Synthetic Logic for Fe-Au Cluster Formation
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Iron Carbonyl Anion Generation

Heterobimetallic Cluster Synthesis

Fe₂(CO)₉

Reduction (e.g., with Na)

[Fe(CO)₄]²⁻ or other
iron carbonyl anions

Reaction in THF

Reacts with

Au(I) Complex
(e.g., Au(NHC)Cl)

Fe-Au Heterobimetallic
Cluster
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General workflow for Fe-Au cluster synthesis.

Synthesis of Fe-Cu Heterobimetallic Complexes
The synthesis of Fe-Cu heterobimetallic complexes often involves the reaction of iron carbonyl

anions with copper(I) salts. These complexes are investigated for their interesting structural

motifs and potential catalytic applications.

Experimental Protocol: Stepwise Assembly of a
[(TMTACN)CuII–(μ-OH)–FeIIIpoat]OTf Complex
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This protocol illustrates a stepwise approach where a pre-formed iron complex is used to

coordinate a second metal. While not a direct reaction with Fe₂(CO)₉, it demonstrates a key

strategy in constructing heterobimetallic systems. The initial iron synthon can be prepared from

iron precursors.

Materials:

K[FeIIIpoat(OH)] (potassium salt of the iron complex)

NMe₄OAc (tetramethylammonium acetate)

[CuII(TMTACN)(OTf)₂]·CH₃CN (copper precursor)

Anhydrous dichloromethane (CH₂Cl₂)

Anhydrous hexane

Inert atmosphere glassware

Procedure:

In a Schlenk flask under an inert atmosphere, dissolve K[FeIIIpoat(OH)] (1.0 eq) and

NMe₄OAc (1.08 eq) in anhydrous CH₂Cl₂.

Stir the mixture, leading to the precipitation of KOAc.

Filter the mixture to remove the insoluble KOAc.

To the filtrate, add the copper precursor, [CuII(TMTACN)(OTf)₂]·CH₃CN (1.0 eq).

Stir the resulting solution.

Isolate the product by layering a concentrated CH₂Cl₂ solution of the product with hexane to

induce crystallization. The yield is reported to be in the range of 40-50%.[1]

Logical Flow for Stepwise Heterobimetallic Synthesis
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Iron(III) Synthon
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Stepwise assembly of a Fe-Cu complex.

Conclusion
Diiron nonacarbonyl is a cornerstone reagent for the synthesis of a diverse array of

heterobimetallic complexes. The protocols and data presented herein provide a starting point

for researchers to explore the rich chemistry of these fascinating molecules. The choice of

reaction conditions, co-ligands, and the second metal precursor allows for the fine-tuning of the

resulting cluster's structure and properties, paving the way for the development of new

catalysts and materials. Further exploration into the reactivity of diiron nonacarbonyl with a
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broader range of metal complexes will undoubtedly continue to expand the library of known

heterobimetallic systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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